Cas no 170943-10-9 (L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propen-1-yl) ester)

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propen-1-yl) ester structure

170943-10-9 structure

Product Name:L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propen-1-yl) ester

CAS No:170943-10-9

MF:C₁₃H₂₁NO₆

MW:287.30894446373

CID:5597179

Update Time:2023-08-23

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propen-1-yl) ester Chemical and Physical Properties

Names and Identifiers

- L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propenyl) ester (9CI)
- 1-Methyl 4-(2-propen-1-yl) N-[(1,1-dimethylethoxy)carbonyl]-L-aspartate
- L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propen-1-yl) ester
- Inchi： 1S/C13H21NO6/c1-6-7-19-10(15)8-9(11(16)18-5)14-12(17)20-13(2,3)4/h6,9H,1,7-8H2,2-5H3,(H,14,17)/t9-/m0/s1
- InChI Key： KYKNNIMLGUGDHF-VIFPVBQESA-N
- SMILES： O(C(=O)N[C@@H](CC(=O)OCC=C)C(OC)=O)C(C)(C)C

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propen-1-yl) ester Production Method

Production Method 1

24424-99-5

56-84-8

170943-10-9

Reaction Conditions

1.1R:AcCl, 15 min, rt
1.21 h, rt; 23 h, rt
2.1R:Et3N, S:H2O, S:Dioxane, 3 h, rt
2.2R:Citric acid, S:H2O, rt, pH 4-5
3.1R:K2CO3, S:DMF, 2 h, rt
3.212 h, rt

Reference

: The total chemical synthesis of the monoglycosylated GM2 ganglioside activator using a novel cysteine surrogate

By Sato, Kohei et al, Chemical Communications (Cambridge, 2015, 51(49), 9946-9948

Production Method 2

24424-99-5

56-84-8

170943-10-9

Reaction Conditions

1.1R:AcCl, S:CH2=CHCH2OH, 0°C; 15 min, 0°C; 1 h, rt
1.218 h, rt; rt → 0°C
1.3S:Et2O, 1 h, 0°C
2.1R:Et3N, S:H2O, S:Dioxane, rt; 22 h, rt
2.2R:Citric acid, S:H2O, 0°C, pH 3
3.1R:K2CO3, S:DMF, 30 s, 0°C; 24 h, 0°C
3.2S:H2O, 0°C

Reference

: Thiazolidine-Protected β-Thiol Asparagine: Applications in One-Pot Ligation-Desulfurization Chemistry

By Sayers, Jessica et al, Organic Letters, 2015, 17(19), 4902-4905